Cas no 56231-52-8 (1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile)
56231-52-8 structure
Product Name:1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile
CAS No:56231-52-8
MF:C14H15NO2
MW:229.274403810501
CID:4937170
Update Time:2023-08-22
1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile
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- Inchi： 1S/C14H15NO2/c1-17-13-6-2-4-11(8-13)14(10-15)7-3-5-12(16)9-14/h2,4,6,8H,3,5,7,9H2,1H3
- InChI Key： MCJJAYAOJAEIFS-UHFFFAOYSA-N
- SMILES： O=C1CCCC(C#N)(C2C=CC=C(C=2)OC)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 343
- XLogP3: 1.6
- Topological Polar Surface Area: 50.1
1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019124495-1g |
1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile |
56231-52-8 | 95% | 1g |
$584.48 | 2023-09-01 | |
| Crysdot LLC | CD12060831-1g |
1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile |
56231-52-8 | 97% | 1g |
$556 | 2024-07-24 |
1-(3-Methoxyphenyl)-3-oxocyclohexanecarbonitrile Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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